![molecular formula C8H15NO B6210077 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one CAS No. 1596068-03-9](/img/no-structure.png)
1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one
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Overview
Description
1-(2,4-Dimethylpyrrolidin-1-yl)ethan-1-one, also known as DMPA, is an organic compound belonging to the class of pyrrolidines. It is a colorless, odorless, and crystalline solid which has a melting point of 68-71°C. DMPA is a versatile compound that has a wide range of applications in the scientific and medical fields. It is used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It is also used in the treatment of certain medical conditions.
Mechanism of Action
1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one acts as a nucleophilic reagent in many reactions. It is a strong base that can act as a nucleophile in the presence of an electrophile. It can also act as a catalyst in the synthesis of polymers and other compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, hormones, and other compounds. It has also been shown to inhibit the activity of certain cell-signaling pathways. It has been shown to have an anti-inflammatory effect and to reduce the levels of certain hormones in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one in laboratory experiments include its low toxicity and its ability to act as a nucleophile in the presence of an electrophile. It is also relatively inexpensive and easy to obtain. The major limitation of using this compound in laboratory experiments is its low solubility in water.
Future Directions
Future research on 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one may include further investigation into its biochemical and physiological effects, its potential applications in the medical and pharmaceutical fields, and its ability to act as a catalyst in the synthesis of polymers and other compounds. Additionally, research may be conducted to improve the solubility of this compound in water, as well as to develop new methods for its synthesis. Finally, further research may be conducted to explore the potential of this compound as a drug target and to identify new therapeutic applications.
Synthesis Methods
1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one is synthesized from the reaction of 1,2-dichloroethane and 2,4-dimethylpyrrole in the presence of a base. The reaction is carried out at a temperature of 100-120°C. The reaction produces a mixture of the desired product, this compound, and other by-products. The by-products can be removed by distillation or chromatography.
Scientific Research Applications
1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one is a versatile compound that is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one involves the reaction of 2,4-dimethylpyrrolidine with ethyl chloroacetate followed by hydrolysis and decarboxylation to yield the final product.", "Starting Materials": [ "2,4-dimethylpyrrolidine", "ethyl chloroacetate", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: 2,4-dimethylpyrrolidine is reacted with ethyl chloroacetate in the presence of a base such as sodium hydroxide to yield 1-(2,4-dimethylpyrrolidin-1-yl)ethyl chloroacetate.", "Step 2: The resulting product from step 1 is then hydrolyzed with sodium hydroxide and water to yield 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-ol.", "Step 3: The final step involves the decarboxylation of 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-ol using a suitable decarboxylation agent such as diethyl ether to yield 1-(2,4-dimethylpyrrolidin-1-yl)ethan-1-one." ] } | |
CAS RN |
1596068-03-9 |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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